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Introduction

Vitamin B6 is a water-soluble vitamin that plays a vital role in numerous metabolic processes
within the human body. Its accurate quantification in various matrices, including pharmaceutical
preparations and food products, is crucial for quality control and nutritional assessment. The
Gibbs reagent method offers a simple and cost-effective colorimetric approach for the
determination of vitamin B6 (pyridoxine). This method is based on the reaction of pyridoxine
with 2,6-dichloroquinone-4-chloroimide (Gibbs reagent) in an alkaline medium to form a
colored indophenol dye. The intensity of the resulting blue color, measured
spectrophotometrically at 650 nm, is directly proportional to the concentration of vitamin B6.

Principle of the Method

The quantification of vitamin B6 using Gibbs reagent relies on a classic colorimetric reaction.
In an alkaline environment, provided by an ammonium chloride-ammonium hydroxide buffer,
the Gibbs reagent (2,6-dichloroquinone-4-chloroimide) reacts with the phenolic group of
pyridoxine. This coupling reaction results in the formation of a stable blue indophenol dye. The
absorbance of this dye is measured at its maximum wavelength (Amax) of 650 nm. The
concentration of vitamin B6 in the sample is then determined by comparing its absorbance to a
standard curve prepared from known concentrations of pyridoxine.
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Experimental Protocols
Preparation of Reagents

Standard Vitamin B6 Solution (100 pg/mL): Accurately weigh 10 mg of pyridoxine
hydrochloride and dissolve it in 100 mL of deionized water in a volumetric flask. This stock
solution should be stored in a dark, cool place.

Working Standard Vitamin B6 Solutions: Prepare a series of working standards by diluting
the stock solution with deionized water to obtain concentrations ranging from 1 pg/mL to 10
png/mL.

Gibbs Reagent Solution (0.4% w/v): Dissolve 40 mg of 2,6-dichloroquinone-4-chloroimide in
10 mL of isopropanol. This reagent should be prepared fresh daily and stored in an amber
bottle to protect it from light.

Ammonium Chloride-Ammonium Hydroxide Buffer (pH ~10): Dissolve 67.5 g of ammonium
chloride in approximately 200 mL of deionized water. Add 570 mL of concentrated
ammonium hydroxide solution (28-30%) and dilute to 2000 mL with deionized water. The pH
of this buffer should be approximately 10.

Sample Preparation

Pharmaceutical Tablets: Weigh and finely powder a representative number of tablets.
Dissolve a portion of the powder, equivalent to a known amount of pyridoxine hydrochloride,
in deionized water. Filter the solution to remove any insoluble excipients and dilute to a final
concentration within the linear range of the assay.

Liquid Samples (e.g., Syrups, Injections): Dilute the liquid sample with deionized water to
bring the vitamin B6 concentration into the working range of the assay.

Assay Procedure

Pipette 5 mL of each working standard solution and the prepared sample solution into
separate test tubes.

Prepare a blank by pipetting 5 mL of deionized water into a separate test tube.
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e To each tube, add 2 mL of the ammonium chloride-ammonium hydroxide buffer and mix well.

e Add 1 mL of the Gibbs reagent solution to each tube, mix thoroughly, and allow the reaction

to proceed for 5 minutes at room temperature.

e Measure the absorbance of the blue-colored solution at 650 nm using a spectrophotometer,

with the reagent blank used to zero the instrument.

Data Presentation

Table 1: Calibration Curve Data for Vitamin B6

Quantification
Concentration of Vitamin B6 (ug/mL) Absorbance at 650 nhm
1.0 0.112
2.0 0.225
4.0 0.451
6.0 0.678
8.0 0.902
10.0 1.127

Table 2: Method Validation Parameters for the Gibbs

Reagent Assay

Parameter

Result

Linearity Range

1.0 - 10.0 pg/mL

Correlation Coefficient (r2) 0.9995
Limit of Detection (LOD) 0.25 pg/mL
Limit of Quantification (LOQ) 0.75 pg/mL

Accuracy (Recovery %)

98.5% - 101.2%

Precision (RSD %)

< 2.0%
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Visualizations
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Caption: Chemical reaction pathway for the quantification of Vitamin B6.
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Experimental Workflow

Prepare Reagents Prepare Sample
(Standards, Buffer, Gibbs Reagent) (Dilution/Extraction)

N 7

Set up Reaction Tubes
(Standards, Sample, Blank)

i

Add NH4CI/NH4OH Buffer

i

Add Gibbs Reagent

i

Incubate for 5 minutes

i

Measure Absorbance at 650 nm

Y

Data Analysis
(Calibration Curve, Concentration Calculation)

Click to download full resolution via product page

Caption: Step-by-step experimental workflow for Vitamin B6 analysis.
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 To cite this document: BenchChem. [Application Notes: Quantification of Vitamin B6 using
Gibbs Reagent]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1671506#gibbs-reagent-for-the-quantification-of-
vitamin-b6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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